Cas no 1508808-84-1 (2-Chloro-4-(2-fluoroethoxy)aniline)

• Product Name: 2-Chloro-4-(2-fluoroethoxy)aniline
• CAS No: 1508808-84-1
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• CID: 5740289
• PubChem ID: 80699401
• Update Time: 2025-05-20

2-Chloro-4-(2-fluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-4-(2-fluoroethoxy)-
• 2-Chloro-4-(2-fluoroethoxy)aniline

• Inchi： 1S/C8H9ClFNO/c9-7-5-6(12-4-3-10)1-2-8(7)11/h1-2,5H,3-4,11H2
• InChI Key： YENKMQGRIILCSB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OCCF)C=C1Cl

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 286.5±30.0 °C(Predicted)
• pka: 3.07±0.10(Predicted)

Additional information on 2-Chloro-4-(2-fluoroethoxy)aniline

2-Chloro-4-(2-fluoroethoxy)aniline: A Comprehensive Overview

The compound 2-Chloro-4-(2-fluoroethoxy)aniline (CAS No. 1508808-84-1) is a structurally unique aromatic amine derivative that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its aniline backbone, with a chlorine atom at the 2-position and a 2-fluoroethoxy group at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in various chemical reactions and applications.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-Chloro-4-(2-fluoroethoxy)aniline through a variety of routes. One prominent approach involves the nucleophilic substitution of a suitable chloroarene precursor with a fluoroethoxy group, followed by subsequent functionalization to introduce the amino group. Researchers have also explored alternative strategies, such as Ullmann coupling and Suzuki-Miyaura cross-coupling reactions, to construct this compound with high regioselectivity and yield. These methods not only enhance the scalability of the synthesis but also align with the principles of green chemistry by minimizing waste and reducing energy consumption.

The electronic properties of 2-Chloro-4-(2-fluoroethoxy)aniline make it an attractive candidate for applications in organic electronics. The presence of electron-withdrawing groups, such as chlorine and fluoroethoxy, can modulate the electrochemical behavior of the molecule, rendering it suitable for use in semiconducting materials or as an active component in organic light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into conjugated polymers can significantly improve their charge transport properties, paving the way for its integration into next-generation electronic devices.

In the realm of pharmacology, 2-Chloro-4-(2-fluoroethoxy)aniline has shown promise as a lead compound for drug discovery. Its structural features allow for modulation of bioavailability and receptor affinity, making it a valuable scaffold for developing novel therapeutic agents. For instance, researchers have exploited its reactivity to synthesize bioisosteres with enhanced pharmacokinetic profiles. Additionally, computational studies have highlighted its potential as a template for designing inhibitors targeting key enzymes involved in neurodegenerative diseases.

The environmental impact of 2-Chloro-4-(2-fluoroethoxy)aniline has also been a topic of recent investigation. Studies on its biodegradation pathways have revealed that under aerobic conditions, the compound undergoes microbial transformation via hydrolytic cleavage of the fluoroethoxy group. This insight is crucial for assessing its ecological safety and guiding its responsible use in industrial settings.

Looking ahead, the versatility of 2-Chloro-4-(2-fluoroethoxy)aniline presents numerous opportunities for further exploration. Its ability to participate in diverse chemical transformations positions it as a key intermediate in combinatorial chemistry libraries. Moreover, ongoing research into its photochemical properties may unlock new applications in solar energy conversion technologies.

In conclusion, 2-Chloro-4-(2-fluoroethoxy)aniline (CAS No. 1508808-84-1) stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with advancements in synthetic techniques and application-oriented research, ensures that this compound will continue to play a pivotal role in driving innovation in chemistry and related fields.